(Z)-N'-(3-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)isonicotinohydrazide

• IUPAC Name: N'-[3-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoyl]pyridine-4-carbohydrazide
• InChI: InChI=1S/C20H16N4O5S2/c25-17(22-23-18(26)13-3-6-21-7-4-13)5-8-24-19(27)16(31-20(24)30)10-12-1-2-14-15(9-12)29-11-28-14/h1-4,6-7,9-10H,5,8,11H2,(H,22,25)(H,23,26)/b16-10-
• InChI Key: GGMCVYXBXUDQGW-YBEGLDIGSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)CCC(=O)NNC(=O)C4=CC=NC=C4
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)NNC(=O)C4=CC=NC=C4
• Molecular Formula: C20H16N4O5S2
• Molecular Weight: 456.5 g/mol

Description

“(Z)-N’-(3-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)isonicotinohydrazide” is a compound that has been synthesized and tested for anticonvulsant activity. It’s also known as 4-Pyridinecarboxylic acid.

Synthesis Analysis

The compound was synthesized as part of a series of N-substituted (Z)-5-(benzo[d][1,3]dioxol-5-ylmethylene)-2-thioxothiazolidin-4-one derivatives. The synthesis involved a series of chemical reactions, but the exact method is not specified in the available sources.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The compound has been synthesized through different methods, including microwave-assisted synthesis and Knoevenagel condensation (Kamila & Biehl, 2012), (Bourahla et al., 2021).
• Chemical Reactions : The compound participates in various chemical reactions, forming a range of derivatives and showing the versatility of its chemical structure (Kandeel & Youssef, 2001).

Biomedical Applications

• Anticancer Activity : Several studies have reported the potential anticancer activity of derivatives of this compound. Some derivatives have shown promising results against various cancer cell lines (Hsu et al., 2020), (Havrylyuk et al., 2010).
• Antimicrobial Properties : The compound and its derivatives have been found to possess antimicrobial properties against various strains, including resistant ones (Holota et al., 2019).
• Anticonvulsant Potential : Derivatives of this compound have been evaluated for anticonvulsant activity, with some showing high protection against seizures (Dong et al., 2019).

Other Research Applications

• Kinase Inhibition : Research has identified derivatives of this compound as potential inhibitors of protein kinases, which could be relevant in treating neurological or oncological disorders (Bourahla et al., 2021).

Mechanism of Action

The compound displayed remarkable anticonvulsant activities, and the NaV1.1 channel inhibition was involved in the mechanism of action.